(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone

• IUPAC Name: [4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]-[4-(4-fluorophenyl)-1H-pyrrol-2-yl]methanone
• InChI: InChI=1S/C22H22FN5O/c23-18-5-3-15(4-6-18)17-13-20(24-14-17)22(29)28-11-9-27(10-12-28)21-8-7-19(25-26-21)16-1-2-16/h3-8,13-14,16,24H,1-2,9-12H2
• InChI Key: CXENLMBNWXGQJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC(=CN4)C5=CC=C(C=C5)F
• Molecular Formula: C22H22FN5O
• Molecular Weight: 391.4 g/mol
• CAS No.: 2034427-38-6

Description

(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone is a useful research compound. Its molecular formula is C22H22FN5O and its molecular weight is 391.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Evaluation

A novel series of derivatives, including compounds related to (4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone, were identified as selective transient receptor potential vanilloid 4 (TRPV4) channel antagonists. These derivatives demonstrated analgesic effects in animal models, contributing valuable insights into pain treatment research (Tsuno et al., 2017).

Anticancer and Antituberculosis Studies

Research focusing on similar methanone derivatives revealed significant anticancer and antituberculosis activities. These compounds showed promise against human breast cancer cell lines and the M. tb H37Rv strain in vitro, highlighting their potential as therapeutic agents (Mallikarjuna et al., 2014).

Anti-HIV-2 Activity

A study on β-carboline derivatives, closely related to the chemical structure , showed selective inhibition of the HIV-2 strain. These findings open new avenues for HIV-2 treatment research, particularly in the context of non-nucleoside reverse transcriptase inhibitors (Ashok et al., 2015).

Anticonvulsant Agents

Investigations into novel derivatives revealed compounds with significant anticonvulsant activities. This research provides a foundation for the development of new treatments for seizure disorders (Malik & Khan, 2014).

Mechanism of Action

Target of Action

It is known that similar compounds, such as fluoroquinolones, interact with bacterial dna-gyrase .

Mode of Action

Fluoroquinolones, which share structural similarities with this compound, act by inhibiting bacterial dna-gyrase . This enzyme is responsible for settling the long bacterial DNA or circular DNA into the cell through supercoiling . Inactivation of this enzyme disrupts the DNA supercoiling, causing the bacterial cell to die as the DNA can no longer be contained within the cell .

Biochemical Pathways

It can be inferred from the mode of action that the compound likely affects the dna replication pathway in bacteria, given its potential interaction with dna-gyrase .

Pharmacokinetics

It is known that the structure-activity relationship study of fluoroquinolones suggested that the carboxylic acid or hydrolyzable amide and ester group at c-3 position is essential for activity, and basic group at c-7 can influence the potency and pharmacokinetics of fluoroquinolones .

Result of Action

Based on the mode of action, it can be inferred that the compound likely causes bacterial cell death by disrupting the dna supercoiling .

Action Environment

It is known that the efficacy of similar compounds, such as fluoroquinolones, can be influenced by factors such as ph, temperature, and the presence of other substances .